3-acetyl-1-methyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 3-acetyl-1-methyl-5-nitrobenzimidazol-2-one
• InChI: InChI=1S/C10H9N3O4/c1-6(14)12-9-5-7(13(16)17)3-4-8(9)11(2)10(12)15/h3-5H,1-2H3
• InChI Key: LKYXVBGTTQGTEE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=C(C=CC(=C2)[N+](=O)[O-])N(C1=O)C
• Molecular Formula: C10H9N3O4
• Molecular Weight: 235.20 g/mol

Description

3-acetyl-1-methyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one, also known as N-methyl-5-nitro-2-(1-oxo-3-acetyl-1,3-dihydro-2H-benzimidazol-2-yl)benzamide, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the benzimidazole family of compounds and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-acetyl-1-methyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one is not fully understood. It is believed to interact with DNA through intercalation, which involves the insertion of the compound between DNA base pairs. This interaction can lead to changes in DNA structure and function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of DNA topoisomerase II, an enzyme involved in DNA replication and transcription. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-acetyl-1-methyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one in lab experiments is its fluorescent properties, which make it a useful tool for studying DNA interactions. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 3-acetyl-1-methyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one. One area of interest is its potential use as an anti-cancer agent. Its ability to induce apoptosis in cancer cells makes it a promising candidate for further study. Another area of interest is its potential use in the development of new DNA-based diagnostic tools. Its fluorescent properties make it a useful tool for detecting DNA interactions and could potentially be used in the development of new diagnostic tests. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 3-acetyl-1-methyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one can be achieved through a multi-step process. One common method involves the reaction of 2-nitroaniline with acetic anhydride to form N-acetyl-2-nitroaniline. This compound is then reacted with methylamine to produce N-methyl-N-acetyl-2-nitroaniline. Finally, the N-methyl-N-acetyl-2-nitroaniline is reacted with o-phenylenediamine to yield this compound.

Scientific Research Applications

3-acetyl-1-methyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one has been studied for its potential applications in scientific research. One area of interest is its use as a fluorescent probe for detecting DNA. It has been shown to bind to DNA and emit fluorescence, making it a useful tool for studying DNA interactions.